![molecular formula C16H12N2O4 B2621308 (2-hydroxy-4-oxoquinazolin-3(4H)-yl)(phenyl)acetic acid CAS No. 2174330-13-1](/img/structure/B2621308.png)
(2-hydroxy-4-oxoquinazolin-3(4H)-yl)(phenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “(2-hydroxy-4-oxoquinazolin-3(4H)-yl)(phenyl)acetic acid” can be analyzed using various techniques. Quantitative structure-activity relationship (QSAR) models, for example, can relate the physico-chemical properties or theoretical molecular descriptors of the chemical to its biological activity .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-hydroxy-4-oxoquinazolin-3(4H)-yl)(phenyl)acetic acid” can be determined through various analytical techniques. These include determining its molecular weight, solubility, melting point, boiling point, and other relevant properties .
Scientific Research Applications
- Applications include selective removal of specific pollutants (e.g., perfluorooctanoic acid) from environmental samples or industrial processes .
- AKOS037505282 derivatives have been modified to create fluorescent microspheres. These microspheres find applications in various fields:
- AKOS037505282 has been investigated under mechanochemical conditions for synthesizing arylthiazinium salts. This method offers an alternative approach to traditional synthetic routes .
- While not directly related to applications, it’s worth noting that research involving AKOS037505282 contributes to the development of scientific thinking and research skills. Students and researchers gain valuable experience during their investigations .
Molecularly Imprinted Polymers (MIPs)
Fluorescent Microspheres and Tracers
Mechanochemistry and Organic Synthesis
Research Skills Development
Mechanism of Action
The mechanism of action of “(2-hydroxy-4-oxoquinazolin-3(4H)-yl)(phenyl)acetic acid” is currently unknown as it is not intended for human or veterinary use.
properties
IUPAC Name |
2-(2,4-dioxo-1H-quinazolin-3-yl)-2-phenylacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O4/c19-14-11-8-4-5-9-12(11)17-16(22)18(14)13(15(20)21)10-6-2-1-3-7-10/h1-9,13H,(H,17,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYCRKMNAHVRREF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)O)N2C(=O)C3=CC=CC=C3NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dioxo-1H-quinazolin-3-yl)-2-phenylacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.